Cas no 2172227-56-2 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2,2-dimethylpropanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2,2-dimethylpropanoic acid
• CAS No: 2172227-56-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5859323
• PubChem ID: 165879106
• Update Time: 2025-05-25

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2,2-dimethylpropanoic acid
• 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}-2,2-dimethylpropanoic acid
• EN300-1544988
• 2172227-56-2

• Inchi： 1S/C27H34N2O5/c1-17(2)18(13-24(30)29-16-27(3,4)25(31)32)14-28-26(33)34-15-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,13-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： LAUOVZXYBIZYQE-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC(C(=O)O)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2,2-dimethylpropanoic acid

Comprehensive Analysis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2,2-dimethylpropanoic acid (CAS No. 2172227-56-2)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2,2-dimethylpropanoic acid (CAS No. 2172227-56-2) has emerged as a critical compound. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained significant attention due to its applications in drug discovery and bioconjugation. Researchers and pharmaceutical companies are increasingly focusing on this compound for its role in creating peptide-based therapeutics, which are at the forefront of treating diseases like cancer, diabetes, and autoimmune disorders.

The molecular structure of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2,2-dimethylpropanoic acid features an Fmoc group, a staple in modern peptide chemistry. This protective group is highly valued for its stability under basic conditions and ease of removal under mild conditions, making it indispensable in automated peptide synthesizers. With the rise of AI-driven drug design and high-throughput screening, the demand for high-purity Fmoc-amino acid derivatives like this one has surged. Users frequently search for terms such as "Fmoc-protected amino acids for SPPS" and "CAS 2172227-56-2 applications", highlighting its relevance in contemporary research.

One of the most discussed topics in the scientific community is the role of peptide modifications in enhancing drug bioavailability. The unique 2,2-dimethylpropanoic acid moiety in this compound contributes to improved metabolic stability, a key factor in the development of oral peptide drugs. This aligns with the growing interest in non-invasive drug delivery systems, a hot topic in biopharmaceutical innovation. Additionally, the compound's 4-methylpentanamido side chain offers versatility in side-chain functionalization, enabling researchers to tailor peptides for specific targets.

From an SEO perspective, this compound is often associated with queries like "Fmoc-amino acid synthesis protocols" and "CAS 2172227-56-2 suppliers". Its applications in antibody-drug conjugates (ADCs) and diagnostic probes further amplify its importance. As the industry shifts toward green chemistry, the synthesis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2,2-dimethylpropanoic acid using environmentally friendly solvents has become a focal point, addressing both sustainability and regulatory compliance.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2,2-dimethylpropanoic acid (CAS No. 2172227-56-2) represents a cornerstone in peptide research and pharmaceutical development. Its multifaceted applications, combined with the increasing demand for precision medicine, ensure its continued prominence in scientific literature and industrial workflows. For researchers exploring next-generation therapeutics, this compound offers a robust platform for innovation.